Cas no 1211579-98-4 (4-bromo-2-methoxy-pyridine-3-carboxylic acid)

4-Bromo-2-methoxy-pyridine-3-carboxylic acid is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its bromo and carboxylic acid functional groups provide reactive sites for further derivatization, enabling the construction of complex molecular frameworks. The methoxy substituent enhances stability and influences electronic properties, making it valuable for designing drug candidates or agrochemical intermediates. This compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. Its high purity and well-defined structure ensure reproducibility in synthetic applications. Suitable for use in medicinal chemistry, it serves as a key precursor for the development of biologically active pyridine derivatives.

4-bromo-2-methoxy-pyridine-3-carboxylic acid structure

1211579-98-4 structure

Product Name:4-bromo-2-methoxy-pyridine-3-carboxylic acid

CAS No:1211579-98-4

MF:C₇H₆BrNO₃

MW:232.0314412117

MDL:MFCD18257519

CID:4563136

PubChem ID:118822761

Update Time:2025-06-15

4-bromo-2-methoxy-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-methoxynicotinic acid
- AK252805
- 4-bromo-2-methoxypyridine-3-carboxylic acid
- 4-bromo-2-methoxy-pyridine-3-carboxylic acid
- AKOS027283994
- SCHEMBL22090396
- 4-Bromo-2-methoxy-3-pyridinecarboxylic acid
- 1211579-98-4
- CS-0136481
- 4-Bromo-2-methoxynicotinicacid
- EN300-1700761
- C71764
- DB-426164
- MFCD18257519
- AS-65765
- MDL： MFCD18257519
- Inchi： 1S/C7H6BrNO3/c1-12-6-5(7(10)11)4(8)2-3-9-6/h2-3H,1H3,(H,10,11)
- InChI Key： FYWDZQBDVQKWHK-UHFFFAOYSA-N
- SMILES： BrC1C=CN=C(C=1C(=O)O)OC

Computed Properties

Exact Mass: 230.95311g/mol
Monoisotopic Mass: 230.95311g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.4
XLogP3: 1.4

4-bromo-2-methoxy-pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029012183-250mg	4-Bromo-2-methoxynicotinic acid	1211579-98-4	95%	250mg	$1068.20	2023-09-04
Alichem	A029012183-1g	4-Bromo-2-methoxynicotinic acid	1211579-98-4	95%	1g	$2779.20	2023-09-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B900651-250mg	4-Bromo-2-methoxynicotinic acid	1211579-98-4	≥95%	250mg	666.90	2021-05-17
Enamine	EN300-1700761-0.05g	4-bromo-2-methoxypyridine-3-carboxylic acid	1211579-98-4	95%	0.05g	$278.0	2023-09-20
Enamine	EN300-1700761-0.1g	4-bromo-2-methoxypyridine-3-carboxylic acid	1211579-98-4	95%	0.1g	$416.0	2023-09-20
Enamine	EN300-1700761-0.25g	4-bromo-2-methoxypyridine-3-carboxylic acid	1211579-98-4	95%	0.25g	$594.0	2023-09-20
Enamine	EN300-1700761-0.5g	4-bromo-2-methoxypyridine-3-carboxylic acid	1211579-98-4	95%	0.5g	$936.0	2023-09-20
Enamine	EN300-1700761-1.0g	4-bromo-2-methoxypyridine-3-carboxylic acid	1211579-98-4	95%	1g	$1200.0	2023-06-04
Enamine	EN300-1700761-2.5g	4-bromo-2-methoxypyridine-3-carboxylic acid	1211579-98-4	95%	2.5g	$2351.0	2023-09-20
Enamine	EN300-1700761-5.0g	4-bromo-2-methoxypyridine-3-carboxylic acid	1211579-98-4	95%	5g	$3479.0	2023-06-04

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Additional information on 4-bromo-2-methoxy-pyridine-3-carboxylic acid

Comprehensive Overview of 4-Bromo-2-Methoxy-Pyridine-3-Carboxylic Acid (CAS No. 1211579-98-4)

4-Bromo-2-methoxy-pyridine-3-carboxylic acid (CAS No. 1211579-98-4) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. Its molecular structure combines a pyridine ring with bromine and methoxy functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Recent trends in drug discovery and crop protection have heightened demand for this compound, particularly in the development of kinase inhibitors and herbicides.

The compound’s CAS number 1211579-98-4 ensures precise identification in global chemical databases, addressing common search queries like "4-bromo-2-methoxy-pyridine-3-carboxylic acid supplier" or "CAS 1211579-98-4 applications". Researchers frequently explore its role in medicinal chemistry, where its carboxylic acid moiety enables facile derivatization. Notably, its bromine atom offers a reactive site for cross-coupling reactions, aligning with the growing interest in palladium-catalyzed transformations.

In the context of sustainable chemistry, 4-bromo-2-methoxy-pyridine-3-carboxylic acid is gaining attention for its potential in green synthesis. Laboratories prioritize compounds with minimal environmental impact, and this derivative’s efficiency in one-pot reactions reduces waste generation. Searches for "eco-friendly pyridine derivatives" or "bromopyridine carboxylate solubility" reflect this shift toward sustainability.

Analytical data for CAS 1211579-98-4, such as NMR spectra and HPLC purity, are critical for quality control. Users often seek "4-bromo-2-methoxy-pyridine-3-carboxylic acid NMR peaks" or "storage conditions for pyridine carboxylic acids", emphasizing the need for detailed technical documentation. The compound’s stability under inert atmospheres and compatibility with common organic solvents further enhance its practicality.

Emerging applications in material science also spotlight this compound. Its integration into coordination polymers or ligand design for catalysis responds to queries like "pyridine-based ligands for metal complexes". As industries explore high-performance materials, the demand for tailored heterocyclic building blocks like this one is projected to rise.

In summary, 4-bromo-2-methoxy-pyridine-3-carboxylic acid (CAS No. 1211579-98-4) bridges multiple scientific domains, from pharmaceutical intermediates to advanced materials. Its optimized synthesis protocols and broad applicability ensure its relevance in cutting-edge research, meeting the needs of both academic and industrial chemists.